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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and

experimental use of BI-1808, a human IgG1 monoclonal antibody that targets the Tumor

Necrosis Factor Receptor 2 (TNFR2).[1][2][3]

Introduction to BI-1808
BI-1808 is a first-in-class investigational antibody that shows promise in cancer

immunotherapy.[4][5] It functions by blocking the interaction of TNFR2 with its ligand, TNF-α.

This action leads to the depletion of tumor-associated regulatory T cells (Tregs) and the

expansion of intratumoral CD8+ T cells, thereby enhancing the immune system's ability to

combat cancer cells.[1][2][4]

Dissolution and Storage of BI-1808
Proper dissolution and storage are critical for maintaining the stability and activity of BI-1808.

As specific manufacturer's instructions for research-grade BI-1808 are not publicly available,

the following protocols are based on general best practices for monoclonal antibodies.

2.1. Reconstitution of Lyophilized Antibody

For optimal performance, it is recommended to reconstitute lyophilized BI-1808 shortly before

use.
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Parameter Recommendation

Reconstitution Buffer
Sterile, distilled water or sterile phosphate-

buffered saline (PBS).

Final Concentration A common starting concentration is 1 mg/mL.

Reconstitution Process

1. Briefly centrifuge the vial to ensure the

lyophilized powder is at the bottom.2. Gently

add the recommended volume of sterile

diluent.3. Swirl the vial gently to dissolve the

antibody. Avoid vigorous shaking to prevent

denaturation.

Post-Reconstitution
The reconstituted antibody can be stored at 2-

8°C for short-term use (up to one week).[6]

2.2. Storage Recommendations

Proper storage is essential to prevent degradation and loss of activity.

Storage Condition Recommendation

Lyophilized Antibody Store at -20°C or -80°C for long-term stability.

Reconstituted Antibody (Short-term) Store at 2-8°C for up to one week.

Reconstituted Antibody (Long-term)

For long-term storage, it is advisable to create

single-use aliquots to avoid repeated freeze-

thaw cycles.[6][7] These aliquots should be

stored at -20°C or -80°C.[7] The addition of a

cryoprotectant like glycerol to a final

concentration of 50% can help maintain stability.

[6]

Experimental Protocols
The following are generalized protocols for common experimental applications of BI-1808.

Researchers should optimize these protocols for their specific experimental setup.
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3.1. In Vitro T-cell Activation Assay

This protocol outlines a method to assess the effect of BI-1808 on T-cell activation in vitro.

Workflow for In Vitro T-cell Activation Assay

Cell Preparation

Treatment

Incubation & Analysis

Isolate PBMCs from
healthy donor blood

Plate PBMCs in
96-well plates

Add varying concentrations
of BI-1808

Add a T-cell stimulant
(e.g., anti-CD3/CD28)

Incubate for 48-72 hours

Analyze T-cell activation markers
(e.g., CD69, CD25) by flow cytometry
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Caption: Workflow for assessing T-cell activation in vitro.
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3.2. In Vivo Murine Tumor Model

This protocol describes a general procedure for evaluating the anti-tumor efficacy of a murine

surrogate of BI-1808 in a mouse cancer model.

Workflow for In Vivo Murine Tumor Model

Tumor Implantation

Treatment Administration

Monitoring & Analysis

Implant tumor cells
(e.g., MC38) subcutaneously
into immunocompetent mice

Randomize mice into
treatment groups

Administer BI-1808 surrogate,
anti-PD-1, or combination

intraperitoneally

Measure tumor volume
regularly

At study endpoint, analyze
tumors for immune cell infiltration

(e.g., CD8+ T cells, Tregs)
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Caption: Workflow for in vivo evaluation of BI-1808.

BI-1808 Signaling Pathway
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BI-1808 targets TNFR2, which is highly expressed on regulatory T cells (Tregs) within the

tumor microenvironment.[5] By blocking the binding of TNF-α to TNFR2, BI-1808 is believed to

mediate its anti-tumor effects through an FcγR-dependent mechanism.[2][8] This leads to the

depletion of immunosuppressive Tregs and an increase in the number and activity of cytotoxic

CD8+ T cells within the tumor.[8]

Mechanism of Action of BI-1808
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Caption: Simplified signaling pathway of BI-1808.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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